![molecular formula C12H19NO2 B1456898 Methyl 4-aminoadamantane-1-carboxylate CAS No. 865980-54-7](/img/structure/B1456898.png)
Methyl 4-aminoadamantane-1-carboxylate
Overview
Description
“Methyl 4-aminoadamantane-1-carboxylate” is a chemical compound with the molecular formula C12H19NO2. It is also known as memantine, which is a low-affinity noncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist. The compound is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a molecular weight of 209.28 g/mol . The compound does not have a linear structure formula . More specific details about the molecular structure are not available in the search results.Physical and Chemical Properties Analysis
“this compound” is characterized by a molecular weight of 209.28 g/mol . The compound is very slightly soluble (0.86 g/L) at 25 ºC . It has a density of 1.166±0.06 g/cm3 at 20 ºC 760 Torr . The compound does not have a boiling point .Scientific Research Applications
Synthesis and Structural Studies
Methyl 4-aminoadamantane-1-carboxylate, and its derivatives, have been a focal point in synthetic chemistry. For instance, Monoi and Hara (2012) developed a method for synthesizing a related compound, methyl-3,5,7-trifluoroadamantane-1-carboxylate, which is key in producing trifluoroamantadine (Monoi & Hara, 2012). Similarly, Aoyama and Hara (2013) synthesized enantiomerically pure methyl 3-fluoro-5-methyladamantane-1-carboxylate, revealing potential for new adamantane compounds (Aoyama & Hara, 2013).
Application in Medical Chemistry
In the field of medicinal chemistry, derivatives of this compound have shown potential. Skolimowski et al. (2003) synthesized two new analogues with notable antioxidant activity, suggesting their application in treating parkinsonian syndromes (Skolimowski et al., 2003). Furthermore, Avdyunina et al. (1995) studied arylamides of α-[N-adamantylpyrrolidyl-(or piperidyl)]carboxylic acids, which exhibited pronounced anesthetic activity (Avdyunina et al., 1995).
Biological Activity Studies
The biological activity of this compound derivatives is another area of interest. Danilenko et al. (1976) explored the viral inhibiting activity of various adamantylamines, providing insights into their potential antiviral properties (Danilenko et al., 1976). Hay (1989) discussed the mechanism of action of amantadine and rimantadine, both derived from 1-aminoadamantane, against influenza viruses (Hay, 1989).
Development of Synthesis Methods
Research has also focused on the development of synthesis methods for this compound derivatives. For example, Battilocchio et al. (2012) described a high-yielding, scalable process for preparing 2-aminoadamantane-2-carboxylic acid, a functionalized amino acid with interesting biological activity (Battilocchio et al., 2012).
Safety and Hazards
“Methyl 4-aminoadamantane-1-carboxylate” is classified as a warning signal word . The compound has hazard statements H302-H315-H319-H335 . The precautionary statements include P261-P305+P351+P338 . The compound does not have a UN number . It is recommended to handle the compound under an inert gas and protect it from moisture .
Properties
IUPAC Name |
methyl 4-aminoadamantane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-15-11(14)12-4-7-2-8(5-12)10(13)9(3-7)6-12/h7-10H,2-6,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBLQWDWMIYKKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CC3CC(C1)C(C(C3)C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.